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Compound of Interest

Compound Name: Tedizolid Pyrophosphate Ester

CAS No.: 1239662-48-6

Cat. No.: B1145330

Get Quote

Introduction & Strategic Overview
Tedizolid Phosphate (TR-701) is the phosphate ester prodrug of the oxazolidinone antibiotic

Tedizolid (TR-700).[1] While Tedizolid exhibits potent activity against multidrug-resistant Gram-

positive pathogens (including MRSA and VRE), its intrinsic aqueous solubility is negligible (<0.1

mg/mL). The phosphate ester moiety in TR-701 is a critical chemical engineering strategy to

enable intravenous administration by increasing solubility to >50 mg/mL at physiological pH.

Critical Research Distinction:

TR-701 (Prodrug): Used for Pharmacokinetic (PK) studies, formulation stability testing, and

metabolic conversion assays. It is biologically inactive in vitro until hydrolyzed.

TR-700 (Active Moiety): Used for Pharmacodynamic (PD) studies, Minimum Inhibitory

Concentration (MIC) assays, and ribosomal binding studies.

This guide provides high-fidelity protocols for formulating TR-701 for research, ensuring

stability and preventing premature precipitation or degradation.
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Mechanism of Action & Physicochemical
Properties[2][3]
Understanding the conversion pathway is essential for experimental design. TR-701 is rapidly

converted to TR-700 by endogenous phosphatases (e.g., Alkaline Phosphatase) in plasma.

Activation Pathway
The following diagram illustrates the hydrolysis mechanism required to liberate the active drug.

Tedizolid Phosphate
(TR-701)

[Soluble Prodrug]

Tedizolid
(TR-700)

[Active Drug]
 Hydrolysis

Inorganic
Phosphate

Phosphatases
(e.g., ALP)

 Catalysis

Click to download full resolution via product page

Figure 1: Bioconversion of Tedizolid Phosphate to active Tedizolid via phosphatase-mediated

hydrolysis.[2]

Solubility Profile
TR-701 solubility is pH-dependent.[3] The phosphate group must be deprotonated to achieve

high solubility.[3]

Parameter TR-701 (Prodrug) TR-700 (Active)

Molecular Weight 450.32 g/mol 370.34 g/mol

Solubility (pH 7.4) > 50 mg/mL < 0.1 mg/mL

Solubility (pH < 4.0) Low (Protonated form) Low

Appearance White to off-white solid Yellow crystalline solid

Primary Solvent Water / Saline (pH adjusted) DMSO / Methanol
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Protocol: Preparation of Aqueous TR-701 Stock
Solution
Objective: Create a stable, clear stock solution of Tedizolid Phosphate (2 mg/mL to 50 mg/mL)

for IV injection simulations or enzymatic assays.

Reagents & Equipment
API: Tedizolid Phosphate (TR-701) powder (Research Grade).

Vehicle: Sterile Water for Injection (SWFI) or 0.9% Sodium Chloride.[4][5]

Buffering/Bulking Agent: Mannitol (Essential for tonicity and preventing crystallization).

pH Adjustment: 0.1 N NaOH and 0.1 N HCl.

Filtration: 0.22 µm PES (Polyethersulfone) syringe filter. Avoid Nylon (potential drug

adsorption).

Critical Warning: Cation Incompatibility

STOP & READ: Tedizolid Phosphate is incompatible with divalent cations (Ca²⁺, Mg²⁺).

Do NOT use: Lactated Ringer’s Solution, Hartmann’s Solution, or PBS containing Ca/Mg.

Consequence: Immediate precipitation of the calcium/magnesium phosphate salt of the drug.

Step-by-Step Formulation Procedure
Weighing: Weigh an amount of TR-701 equivalent to the target concentration.

Example: For 10 mL of 4 mg/mL solution, weigh 40 mg TR-701.

Bulking Agent Addition: Add Mannitol to the weighing vessel.
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Ratio: Recommended mass ratio is roughly 1:0.5 (Drug:Mannitol) or maintain Mannitol at

~2.5% w/v final concentration for isotonicity.

Initial Dissolution: Add 80% of the final volume of Sterile Water. Vortex gently.

Observation: The solution may appear cloudy or contain particulates initially if the pH is

acidic.

pH Adjustment (The Solubilization Key):

Monitor pH with a micro-probe.

Slowly add 0.1 N NaOH dropwise.

Target pH:7.4 – 8.0.

Mechanism:[1][6][5][7][8] As pH rises above 7.0, the phosphate group deprotonates, and

the solution will turn clear.

Final Volume: Add Sterile Water to reach the final target volume.

Sterilization: Filter through a 0.22 µm PES filter into a sterile glass vial.

Validation: Inspect visually against a dark background. Solution must be free of particulates.

Protocol: In Vitro Enzymatic Conversion Assay
Objective: Validate the prodrug-to-drug conversion rate using Alkaline Phosphatase (ALP). This

is crucial for confirming that your "inactive" prodrug will release the active moiety in your

biological system.

Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.selleckchem.com/products/tedizolid-phosphate.html
https://pubmed.ncbi.nlm.nih.gov/25673021/
https://www.mims.com/singapore/drug/info/sivextro?type=full
https://synapse.patsnap.com/article/what-is-the-mechanism-of-tedizolid-phosphate
https://globalrph.com/dilution/sivextro-tedizolid-phosphate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145330?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Prepare TR-701 Substrate
(100 µM in Tris Buffer pH 7.4)

2. Add Alkaline Phosphatase (ALP)
(Target: 1-5 Units/mL)

3. Incubation
(37°C, Timepoints: 0, 5, 15, 30, 60 min)

4. Quench Reaction
(Add Ice-Cold Acetonitrile)

5. HPLC Analysis
(Detect shift from TR-701 to TR-700)
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Figure 2: Workflow for assessing enzymatic stability and conversion kinetics.

Detailed Steps
Buffer: Use 50 mM Tris-HCl, pH 7.4. (Avoid Phosphate buffers as they inhibit phosphatases

via product inhibition).

Reaction Mix: Combine 990 µL Buffer + 10 µL TR-701 Stock (final conc. 100 µM).

Initiation: Add Alkaline Phosphatase (e.g., from bovine intestinal mucosa).

Sampling: At designated time points, remove 100 µL aliquots.

Quenching: Immediately mix aliquot with 100 µL ice-cold Acetonitrile (ACN) to precipitate the

enzyme. Centrifuge at 10,000 x g for 5 mins.
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Analysis: Inject supernatant into HPLC.

TR-701 Retention: Elutes earlier (more polar).

TR-700 Retention: Elutes later (less polar).

Troubleshooting & Stability Guide
Issue Probable Cause Corrective Action

Precipitation on storage pH drift (< 7.0)

Re-check pH. TR-701

precipitates in acidic

conditions. Store in buffered

solution (pH 7.5-8.0).

Precipitation on dilution Calcium contamination

Ensure diluent is Saline or

D5W. Never use Ringer's or

cell culture media with high

Ca²⁺/Mg²⁺.

Yellow discoloration Oxidation or Hydrolysis

TR-700 (active) is yellow.[9] If

TR-701 solution turns yellow,

significant hydrolysis has

occurred. Discard.

Low Bioactivity (In Vitro) Lack of Phosphatase

TR-701 has no intrinsic

antibiotic activity. Use TR-700

for MIC testing, or supplement

media with ALP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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